Cas no 2229070-06-6 (2,2-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine)

2,2-Difluoro-1-(1-(2-methylpropyl)-1H-pyrazol-3-yl)ethan-1-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoroethyl and isobutyl substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The pyrazole core offers versatility in binding interactions, while the fluorine atoms contribute to improved bioavailability and selectivity. This compound is particularly useful in the development of bioactive molecules targeting enzymes or receptors where fluorine substitution is advantageous. Its well-defined structure allows for precise modifications, supporting its use in lead optimization and structure-activity relationship studies.
2,2-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine structure
2229070-06-6 structure
Product Name:2,2-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
CAS No:2229070-06-6
MF:C9H15F2N3
MW:203.232308626175
CID:6577327
PubChem ID:165653595
Update Time:2025-05-19

2,2-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
    • 2,2-difluoro-1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-amine
    • EN300-1959719
    • 2229070-06-6
    • Inchi: 1S/C9H15F2N3/c1-6(2)5-14-4-3-7(13-14)8(12)9(10)11/h3-4,6,8-9H,5,12H2,1-2H3
    • InChI Key: XOSDHOLACDVOCD-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CN(CC(C)C)N=1)N)F

Computed Properties

  • Exact Mass: 203.12340382g/mol
  • Monoisotopic Mass: 203.12340382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 2,2-difluoro-1-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine

Comprehensive Guide to 2,2-Difluoro-1-(1-(2-Methylpropyl)-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2229070-06-6)

2,2-Difluoro-1-(1-(2-methylpropyl)-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2229070-06-6) is a specialized fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated amines, which are increasingly sought after due to their unique physicochemical properties and bioactivity. The presence of difluoro and pyrazole moieties in its structure enhances its stability and reactivity, making it a valuable intermediate in drug discovery and material science.

The molecular structure of 2,2-difluoro-1-(1-(2-methylpropyl)-1H-pyrazol-3-yl)ethan-1-amine features a pyrazole ring substituted with a 2-methylpropyl group and an amine functional group. This configuration allows for versatile applications, particularly in the development of small-molecule therapeutics and crop protection agents. Researchers are particularly interested in its potential as a bioisostere for improving drug metabolism and pharmacokinetics (DMPK) properties.

In recent years, the demand for fluorinated compounds like CAS 2229070-06-6 has surged, driven by advancements in precision medicine and sustainable agriculture. The compound's ability to modulate biological pathways makes it a candidate for targeting enzyme inhibitors and receptor modulators. Its lipophilicity and metabolic stability are also key factors in its growing popularity among medicinal chemists.

From a synthetic perspective, 2,2-difluoro-1-(1-(2-methylpropyl)-1H-pyrazol-3-yl)ethan-1-amine can be synthesized via multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Its purity and yield are critical for industrial-scale production, with HPLC and NMR being standard analytical techniques for quality control. The compound’s solubility in organic solvents like DMSO and ethanol further facilitates its use in high-throughput screening assays.

The agrochemical sector is another area where CAS 2229070-06-6 shows promise. Its structural motifs align with modern pesticide design strategies aimed at reducing environmental impact. For instance, its fluorine atoms can enhance binding affinity to target pests while minimizing toxicity to non-target organisms. This aligns with global trends toward green chemistry and integrated pest management.

Market analysts highlight the growing role of pyrazole-based compounds in addressing challenges like antimicrobial resistance and crop yield optimization. As a result, 2,2-difluoro-1-(1-(2-methylpropyl)-1H-pyrazol-3-yl)ethan-1-amine is gaining traction in R&D pipelines. Its compatibility with combinatorial chemistry techniques also positions it as a building block for diverse chemical libraries.

For researchers and procurement specialists, sourcing high-quality CAS 2229070-06-6 is essential. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure compliance with regulatory standards. Storage recommendations typically include cool, dry conditions to maintain stability over extended periods.

In summary, 2,2-difluoro-1-(1-(2-methylpropyl)-1H-pyrazol-3-yl)ethan-1-amine represents a cutting-edge compound with multidisciplinary applications. Its unique fluoropyrazole architecture and amine functionality offer exciting opportunities for innovation in life sciences and beyond. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation therapeutics and agrochemicals.

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